{4-[(4-fluorobenzyl)oxy]-3-methoxybenzyl}(2-furylmethyl)amine hydrochloride

• IUPAC Name: 1-[4-[(4-fluorophenyl)methoxy]-3-methoxyphenyl]-N-(furan-2-ylmethyl)methanamine;hydrochloride
• InChI: InChI=1S/C20H20FNO3.ClH/c1-23-20-11-16(12-22-13-18-3-2-10-24-18)6-9-19(20)25-14-15-4-7-17(21)8-5-15;/h2-11,22H,12-14H2,1H3;1H
• InChI Key: AXJYWYYVBZMQHH-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)CNCC2=CC=CO2)OCC3=CC=C(C=C3)F.Cl
• Molecular Formula: C20H21ClFNO3
• Molecular Weight: 377.8 g/mol

Description

{4-[(4-fluorobenzyl)oxy]-3-methoxybenzyl}(2-furylmethyl)amine hydrochloride, also known as F4H5, is a synthetic compound that has been extensively studied for its potential use in scientific research. This compound has shown promising results in various studies, particularly in the fields of neuroscience and pharmacology.

Scientific Research Applications

Metabolic Pathways and Pharmacokinetics

Studies on compounds with structural similarities often investigate their metabolic pathways and pharmacokinetics. For example, the metabolism and disposition of γ-Aminobutyric Acid Type A Receptor Partial Agonists in humans have been elucidated, providing insights into the metabolic transformations these compounds undergo, including oxidative deamination and aliphatic hydroxylation (Shaffer et al., 2008). Such studies can reveal the biotransformation processes relevant to {4-[(4-fluorobenzyl)oxy]-3-methoxybenzyl}(2-furylmethyl)amine hydrochloride, offering insights into its pharmacokinetics and potential biological activities.

Biological Interactions and Therapeutic Potential

Research on amine derivatives often extends to exploring their interactions with biological targets, such as receptors or enzymes, and assessing their therapeutic potential. For instance, the identification of urinary metabolites of synthetic compounds through analytical methods can inform on the compound's bioavailability, its interaction with specific metabolic enzymes, and potential toxicological profiles (Kavanagh et al., 2012). Understanding these interactions is crucial for evaluating the scientific research applications of this compound, particularly in the context of drug development or as a tool in biochemical research.

Role in Scientific Research Methodologies

The use of structurally related compounds in scientific research methodologies, such as imaging studies or as markers in pharmacokinetic studies, is another area of application. For example, quantitative imaging techniques for receptor binding in healthy volunteers have been developed using specific ligands, highlighting the role of such compounds in enhancing our understanding of receptor distributions and functions in the human brain (Passchier et al., 2000). This application could be relevant for this compound if its interactions with specific receptors or enzymes are of interest.